Cas no 1197974-38-1 (2-{[(3-Phenoxyphenyl)methyl]amino}acetamide hydrochloride)
2-{[(3-Phenoxyphenyl)methyl]amino}acetamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-{[(3-phenoxyphenyl)methyl]amino}acetamide hydrochloride
- 2-[(3-phenoxyphenyl)methylamino]acetamide;hydrochloride
- 2-{[(3-phenoxyphenyl)methyl]amino}acetamidehydrochloride
- Z234893899
- 2-{[(3-Phenoxyphenyl)methyl]amino}acetamide hydrochloride
-
- Inchi: 1S/C15H16N2O2.ClH/c16-15(18)11-17-10-12-5-4-8-14(9-12)19-13-6-2-1-3-7-13;/h1-9,17H,10-11H2,(H2,16,18);1H
- InChI Key: ZOKNSPQQKOLMES-UHFFFAOYSA-N
- SMILES: Cl.O(C1C=CC=CC=1)C1=CC=CC(=C1)CNCC(N)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 277
- Topological Polar Surface Area: 64.4
2-{[(3-Phenoxyphenyl)methyl]amino}acetamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-53922-0.05g |
2-{[(3-phenoxyphenyl)methyl]amino}acetamide hydrochloride |
1197974-38-1 | 95% | 0.05g |
$76.0 | 2023-02-10 | |
| Enamine | EN300-53922-0.1g |
2-{[(3-phenoxyphenyl)methyl]amino}acetamide hydrochloride |
1197974-38-1 | 95% | 0.1g |
$113.0 | 2023-02-10 | |
| Enamine | EN300-53922-0.25g |
2-{[(3-phenoxyphenyl)methyl]amino}acetamide hydrochloride |
1197974-38-1 | 95% | 0.25g |
$162.0 | 2023-02-10 | |
| Enamine | EN300-53922-0.5g |
2-{[(3-phenoxyphenyl)methyl]amino}acetamide hydrochloride |
1197974-38-1 | 95% | 0.5g |
$310.0 | 2023-02-10 | |
| Enamine | EN300-53922-1.0g |
2-{[(3-phenoxyphenyl)methyl]amino}acetamide hydrochloride |
1197974-38-1 | 95% | 1.0g |
$414.0 | 2023-02-10 | |
| Enamine | EN300-53922-2.5g |
2-{[(3-phenoxyphenyl)methyl]amino}acetamide hydrochloride |
1197974-38-1 | 95% | 2.5g |
$810.0 | 2023-02-10 | |
| Enamine | EN300-53922-5.0g |
2-{[(3-phenoxyphenyl)methyl]amino}acetamide hydrochloride |
1197974-38-1 | 95% | 5.0g |
$1199.0 | 2023-02-10 | |
| Enamine | EN300-53922-10.0g |
2-{[(3-phenoxyphenyl)methyl]amino}acetamide hydrochloride |
1197974-38-1 | 95% | 10.0g |
$1778.0 | 2023-02-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01061147-1g |
2-{[(3-phenoxyphenyl)methyl]amino}acetamide hydrochloride |
1197974-38-1 | 95% | 1g |
¥2051.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01061147-5g |
2-{[(3-phenoxyphenyl)methyl]amino}acetamide hydrochloride |
1197974-38-1 | 95% | 5g |
¥5943.0 | 2023-04-05 |
2-{[(3-Phenoxyphenyl)methyl]amino}acetamide hydrochloride Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-{[(3-Phenoxyphenyl)methyl]amino}acetamide hydrochloride
Recent Advances in the Study of 2-{[(3-Phenoxyphenyl)methyl]amino}acetamide hydrochloride (CAS: 1197974-38-1)
In recent years, the compound 2-{[(3-Phenoxyphenyl)methyl]amino}acetamide hydrochloride (CAS: 1197974-38-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.
One of the key areas of investigation has been the compound's interaction with biological targets. Recent research has demonstrated that 2-{[(3-Phenoxyphenyl)methyl]amino}acetamide hydrochloride exhibits selective binding affinity towards specific receptors, which may underlie its therapeutic effects. For instance, studies have indicated its potential as a modulator of neurotransmitter systems, suggesting applications in neurological and psychiatric disorders. The compound's ability to cross the blood-brain barrier has further bolstered its candidacy for central nervous system (CNS)-targeted therapies.
Another significant aspect of the research has been the exploration of the compound's synthetic pathways and optimization of its production. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing 2-{[(3-Phenoxyphenyl)methyl]amino}acetamide hydrochloride, ensuring higher yields and purity. These developments are critical for facilitating further preclinical and clinical studies, as well as for potential commercialization. Researchers have also investigated the compound's stability and pharmacokinetic profile, which are essential for its development into a viable drug candidate.
In vitro and in vivo studies have provided valuable insights into the compound's efficacy and safety. Preliminary results from animal models have shown that 2-{[(3-Phenoxyphenyl)methyl]amino}acetamide hydrochloride possesses a favorable therapeutic index, with minimal adverse effects observed at effective doses. These findings have paved the way for more extensive toxicological and pharmacological evaluations, which are currently underway. Additionally, the compound's potential synergistic effects with existing therapeutics are being explored, offering new avenues for combination therapies.
The clinical implications of 2-{[(3-Phenoxyphenyl)methyl]amino}acetamide hydrochloride are particularly noteworthy. Given its promising preclinical data, researchers are optimistic about its potential to address unmet medical needs in areas such as neurodegenerative diseases, mood disorders, and chronic pain management. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical trials, with the aim of bringing this compound to market in the near future.
In conclusion, the ongoing research on 2-{[(3-Phenoxyphenyl)methyl]amino}acetamide hydrochloride (CAS: 1197974-38-1) highlights its significant potential in the field of chemical biology and pharmaceuticals. The compound's unique pharmacological properties, coupled with advances in its synthesis and characterization, position it as a promising candidate for further development. As studies continue to uncover its mechanisms and applications, this molecule is poised to make a substantial impact on therapeutic strategies and patient outcomes.
1197974-38-1 (2-{[(3-Phenoxyphenyl)methyl]amino}acetamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)